Methyl 4-(1-methylpiperidin-4-YL)benzoate
Cat. No. B8721912
M. Wt: 233.31 g/mol
InChI Key: UROWMDQPNMWMNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07737149B2
Procedure details
Water (0.4 mL), paraformaldehyde (0.742 g, 24.71 mmol) and acetic acid (1.415 mL, 24.71 mmol) were added to a stirred suspension of methyl 4-piperidin-1-ium-4-ylbenzoate chloride (1.58 g, 6.18 mmol) in THF (40 mL) under nitrogen. Sodium cyanoborohydride (0.582 g, 9.27 mmol) was added portion wise over a period of 10 mins. The resulting mixture was stirred at 60° C. for 18 h. The reaction mixture was evaporated to dryness and mixed with water (30 mL) and 1M HCl (10 mL). The solution was washed with ethyl acetate (2×25 mL), basified with solid potassium carbonate and extracted ethyl acetate (2×25 mL). The organic layer was washed with saturated brine and dried over MgSO4, filtered and evaporated to afford pure methyl 4-(1-methylpiperidin-4-yl)benzoate (0.784 g, 54.4%) as a colourless oil which solidified on standing.
Name
methyl 4-piperidin-1-ium-4-ylbenzoate chloride
Quantity
1.58 g
Type
reactant
Reaction Step Two
Yield
54.4%
Identifiers
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REACTION_CXSMILES
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C=O.[C:3](O)(=O)C.[Cl-].[NH2+:8]1[CH2:13][CH2:12][CH:11]([C:14]2[CH:23]=[CH:22][C:17]([C:18]([O:20][CH3:21])=[O:19])=[CH:16][CH:15]=2)[CH2:10][CH2:9]1.C([BH3-])#N.[Na+]>C1COCC1.O>[CH3:3][N:8]1[CH2:13][CH2:12][CH:11]([C:14]2[CH:23]=[CH:22][C:17]([C:18]([O:20][CH3:21])=[O:19])=[CH:16][CH:15]=2)[CH2:10][CH2:9]1 |f:2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0.582 g
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Step Two
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Name
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|
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Quantity
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0.742 g
|
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Type
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reactant
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Smiles
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C=O
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Name
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Quantity
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1.415 mL
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Type
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reactant
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Smiles
|
C(C)(=O)O
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Name
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methyl 4-piperidin-1-ium-4-ylbenzoate chloride
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Quantity
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1.58 g
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Type
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reactant
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Smiles
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[Cl-].[NH2+]1CCC(CC1)C1=CC=C(C(=O)OC)C=C1
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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0.4 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at 60° C. for 18 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was evaporated to dryness
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ADDITION
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Type
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ADDITION
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Details
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mixed with water (30 mL) and 1M HCl (10 mL)
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WASH
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Type
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WASH
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Details
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The solution was washed with ethyl acetate (2×25 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted ethyl acetate (2×25 mL)
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WASH
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Type
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WASH
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Details
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The organic layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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CN1CCC(CC1)C1=CC=C(C(=O)OC)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.784 g | |
| YIELD: PERCENTYIELD | 54.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 54.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
